Cas no 88420-38-6 (Ethanone, 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)-)

• Product Name: Ethanone, 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)-
• CAS No: 88420-38-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 633514
• PubChem ID: 13389171
• Update Time: 2025-04-19

Ethanone, 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)-
• 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)ethanone
• 88420-38-6
• 1-(5-Bromo-2,4-dihydroxy-3-propylphenyl)ethan-1-one
• DTXSID70539094
• SCHEMBL10687785
• RGJUPKBEPQXWQQ-UHFFFAOYSA-N
• 1-(5-bromo-2,4-dihydroxy-3-propylphenyl)-ethanone

• Inchi： 1S/C11H13BrO3/c1-3-4-7-10(14)8(6(2)13)5-9(12)11(7)15/h5,14-15H,3-4H2,1-2H3
• InChI Key： RGJUPKBEPQXWQQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C(=C(C=1O)CCC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų